- Method for preparing chlorophenoxylcarboxylate, World Intellectual Property Organization, , ,
Cas no 94232-74-3 (2-ethylhexyl 4-(4-chloro-2-methylphenoxy)butyrate)
94232-74-3 structure
Product Name:2-ethylhexyl 4-(4-chloro-2-methylphenoxy)butyrate
CAS No:94232-74-3
MF:C19H29ClO3
MW:340.884765386581
CID:1000780
Update Time:2023-09-26
2-ethylhexyl 4-(4-chloro-2-methylphenoxy)butyrate Chemical and Physical Properties
Names and Identifiers
-
- 2-ethylhexyl 4-(4-chloro-2-methylphenoxy)butanoate
- 2-ethylhexyl 4-(4-chloro-2-methylphenoxy)butyrate
- MCPB-ethylhexylester
- 2-Ethylhexyl 4-(4-chloro-2-methylphenoxy)butanoate (ACI)
-
- Inchi: 1S/C19H29ClO3/c1-4-6-8-16(5-2)14-23-19(21)9-7-12-22-18-11-10-17(20)13-15(18)3/h10-11,13,16H,4-9,12,14H2,1-3H3
- InChI Key: SOEMOICFERWGCW-UHFFFAOYSA-N
- SMILES: O=C(CCCOC1C(C)=CC(Cl)=CC=1)OCC(CCCC)CC
Computed Properties
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 23
- Rotatable Bond Count: 12
- Complexity: 322
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
2-ethylhexyl 4-(4-chloro-2-methylphenoxy)butyrate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| A2B Chem LLC | AY10342-100mg |
MCPB-ethylhexylester |
94232-74-3 | 100mg |
$228.00 | 2024-07-18 |
2-ethylhexyl 4-(4-chloro-2-methylphenoxy)butyrate Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: Sulfuryl chloride Catalysts: Iron oxide (Fe2O3) , 4,5-Dimethylisothiazole Solvents: Water ; 30 min, 80 °C
Reference
Production Method 2
Reaction Conditions
1.1 Reagents: Chlorine Catalysts: Titania , 2-Ethylthiazole ; 0.5 h, 50 °C
Reference
- Method for preparing phenoxycarboxylic acid-type weedicide, China, , ,
Production Method 3
Reaction Conditions
1.1 Reagents: Chlorine , Titania , 2-Ethylthiazole Solvents: Water ; 50 °C; 0.5 h, 50 °C; 1 kPa, 160 - 170 °C
Reference
- Preparation method of phenoxy carboxylic acid herbicide, World Intellectual Property Organization, , ,
Production Method 4
Reaction Conditions
1.1 Reagents: Sulfuryl chloride Catalysts: tert-Butyl mercaptan , Iron oxide (Fe2O3) ; 40 °C; 30 min, 40 °C
Reference
- Method for preparing chlorophenoxycarboxylate, World Intellectual Property Organization, , ,
Production Method 5
Reaction Conditions
1.1 Reagents: Chlorine Catalysts: Titania , 2-Ethylthiazole ; 0.5 h, 50 °C
Reference
- Method for preparing phenoxycarboxylic acid salt herbicide, China, , ,
2-ethylhexyl 4-(4-chloro-2-methylphenoxy)butyrate Raw materials
2-ethylhexyl 4-(4-chloro-2-methylphenoxy)butyrate Preparation Products
2-ethylhexyl 4-(4-chloro-2-methylphenoxy)butyrate Related Literature
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1. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
-
Jason Wan Lab Chip, 2020,20, 4528-4538
-
Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
-
Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
-
Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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